4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine

• Molecular Formula: C20H29NO
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine
• InChI: InChI=1S/C20H29NO/c1-4-21(5-2)17-11-16-20(22-3,19-14-9-10-15-19)18-12-7-6-8-13-18/h6-8,12-13,19H,4-5,9-10,14-15,17H2,1-3H3
• InChI Key: KCPRPKFASBASSR-UHFFFAOYSA-N
• SMILES: CCN(CC)CC#CC(C1CCCC1)(C2=CC=CC=C2)OC

Description

4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine, also known as CP-55940, is a synthetic compound that belongs to the cannabinoid family. It is a potent agonist of the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabis. CP-55940 has gained attention in scientific research due to its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders.

Mechanism of Action

4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine exerts its effects by binding to the CB1 and CB2 receptors in the brain and other parts of the body. These receptors are part of the endocannabinoid system, which is involved in various physiological processes, including pain sensation, mood regulation, and immune function. By activating these receptors, 4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine can modulate these processes and produce its therapeutic effects.
Biochemical and Physiological Effects:
4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine has been shown to have a wide range of biochemical and physiological effects. It can reduce pain and inflammation by inhibiting the release of pro-inflammatory cytokines and activating the opioid system. 4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine can also protect neurons from oxidative stress and inflammation, which may be beneficial in the treatment of neurological disorders. Additionally, 4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine has been found to have anxiolytic and anti-depressant effects, suggesting its potential use in the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine has several advantages for lab experiments, including its high potency and selectivity for the CB1 and CB2 receptors. It also has a long half-life, which allows for sustained effects and easier dosing. However, 4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine is a synthetic compound that requires specialized equipment and expertise for its synthesis and handling. It is also a controlled substance, which may limit its availability and use in certain research settings.

Future Directions

For research may include investigating the optimal dosing and administration routes of 4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine, as well as its potential use in combination with other drugs. Additionally, more studies are needed to evaluate the long-term effects of 4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine and its potential for addiction and abuse. Overall, 4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine has the potential to be a valuable tool in the development of new therapies for pain, inflammation, and neurological disorders.

Synthesis Methods

4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine is synthesized through a multi-step process involving the reaction of various chemical precursors. The synthesis method involves the use of hazardous chemicals and requires specialized equipment and expertise. Therefore, it is not recommended for individuals without proper training and facilities.

Scientific Research Applications

4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine has been extensively studied in scientific research for its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and neuroprotective effects. 4-cyclopentyl-N,N-diethyl-4-methoxy-4-phenylbut-2-yn-1-amine has also been investigated for its potential use in the treatment of various neurological disorders, including epilepsy, multiple sclerosis, and Parkinson's disease.